Cas no 4392-43-2 (N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide)

• Product Name: N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide
• CAS No: 4392-43-2
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• MDL: MFCD00682833
• CID: 4714293
• Update Time: 2025-10-23

N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide
• 2,3-DIMETHYL-1-PHENYL-4-((PHENYLSULFONYL)AMINO)-3-PYRAZOLIN-5-ONE
• N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-benzenesulfonamide
• MLS000026953
• 2,3-dimethyl-1-phenyl-4-[(phenylsulfonyl)amino]-3-pyrazolin-5-one
• Oprea1_809330
• Oprea1_303075
• HMS2380L09
• STK926122
• ST006174
• SMR000122848
• B
• N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide

• MDL： MFCD00682833
• Inchi： 1S/C17H17N3O3S/c1-13-16(18-24(22,23)15-11-7-4-8-12-15)17(21)20(19(13)2)14-9-5-3-6-10-14/h3-12,18H,1-2H3
• InChI Key： ZALSBQYBTHVLCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 612
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1

Additional information on N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide

N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide: A Comprehensive Overview

The compound CAS No. 4392-43-2, also known as N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials science.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure, characterized by a benzenesulfonamide group attached to a pyrazole ring, provides a platform for exploring diverse biological activities. The pyrazole moiety, known for its versatility in medicinal chemistry, contributes to the compound's ability to interact with various biological targets.

One of the key aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide, often employing multi-component reactions or modular synthesis strategies. These methods not only enhance the scalability of production but also allow for fine-tuning the compound's properties to suit specific applications.

In terms of applications, this compound has shown promise in the field of oncology. Preclinical studies suggest that it may possess anti-cancer properties by modulating key signaling pathways involved in tumor growth and metastasis. Additionally, its potential as a kinase inhibitor has been explored, making it a candidate for targeted therapy development.

Another area of interest is its role in materials science. The unique electronic properties of this compound make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where it demonstrates favorable electrical characteristics.

The environmental impact and toxicity profile of CAS No. 4392-43 have also been subjects of recent investigations. Studies indicate that while the compound exhibits low acute toxicity, long-term environmental effects require further evaluation to ensure sustainable use.

In conclusion, N-(1,5-Dimethyl